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Compound of Interest

Compound Name: 2-Fluorofucose

Cat. No.: B160615 Get Quote

Essential Safety and Handling Guide for 2-
Fluorofucose
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Fluorofucose. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluorofucose is a chemical compound that requires careful handling due to its potential

health hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.

Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[1]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 2-Fluorofucose, the following personal

protective equipment is mandatory.

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield
Must be worn at all times to

prevent eye contact.

Hand Protection Chemical-resistant gloves
Wear compatible chemical-

resistant gloves.

Body Protection Laboratory Coat
Wear a lab coat to prevent skin

exposure.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use in a well-ventilated area. If

ventilation is inadequate, a

respirator is required.[2]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of 2-Fluorofucose in the laboratory.

Workflow for Handling 2-Fluorofucose:
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Caption: Workflow for the safe handling and disposal of 2-Fluorofucose.

Step 1: Preparation

Ventilation: Always handle 2-Fluorofucose in a well-ventilated area, preferably within a

chemical fume hood.[3]

PPE: Before handling, ensure all required personal protective equipment is worn correctly.

Emergency Equipment: Locate the nearest safety shower and eye wash station. Ensure they

are accessible and operational.

Step 2: Handling
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Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2]

Avoid Inhalation: Do not breathe dust or fumes.[3]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands

thoroughly with soap and water after handling.[3]

Weighing: If weighing the solid form, do so in a ventilated enclosure to minimize dust

generation.

Step 3: Storage

Container: Keep the container tightly closed when not in use.[2]

Location: Store in a cool, dry, and dark place. For long-term storage, refer to the

manufacturer's recommendations, which may include storage at -20°C.

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.

Step 4: Spill Response

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, use an inert absorbent material.

Collection: Carefully sweep or scoop the contained material into a labeled, sealed container

for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent,

followed by water.

Report: Report the spill to the appropriate safety officer.

Disposal Plan: Step-by-Step Waste Management
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Proper disposal of 2-Fluorofucose waste is crucial to prevent environmental contamination

and ensure regulatory compliance. Do not dispose of this chemical down the drain.[4]

Step 1: Waste Segregation

Dedicated Waste Stream: Designate a specific, clearly labeled waste container for 2-
Fluorofucose and materials contaminated with it (e.g., pipette tips, gloves, absorbent

paper).

Compatibility: Do not mix 2-Fluorofucose waste with other chemical waste streams unless

compatibility has been confirmed.

Step 2: Waste Containment and Labeling

Container: Use a leak-proof, sealable container appropriate for chemical waste.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "2-Fluorofucose," and the associated hazards (e.g., "Toxic," "Irritant").

Step 3: On-site Accumulation

Storage: Store the sealed waste container in a designated, secure area away from general

laboratory traffic.

Secondary Containment: It is good practice to keep the waste container within a secondary

containment tray to prevent the spread of any potential leaks.

Step 4: Final Disposal

Professional Service: Arrange for the collection and disposal of the 2-Fluorofucose waste

by a licensed and certified hazardous waste disposal company.[4]

Documentation: Maintain all records of waste disposal as required by your institution and

local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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